N-(2-cyanophenyl)-2-(isopropylthio)benzamide
Overview
Description
N-(2-cyanophenyl)-2-(isopropylthio)benzamide, also known as CTIB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CTIB belongs to the family of benzamides and is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes.
Mechanism of Action
N-(2-cyanophenyl)-2-(isopropylthio)benzamide inhibits CK2 by binding to the ATP-binding site of the protein kinase. This prevents the phosphorylation of downstream targets and disrupts various cellular processes such as cell growth and survival.
Biochemical and physiological effects:
Inhibition of CK2 by N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. N-(2-cyanophenyl)-2-(isopropylthio)benzamide has also been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease. Additionally, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(2-cyanophenyl)-2-(isopropylthio)benzamide has several advantages as a research tool. It is a potent inhibitor of CK2 and has been shown to have efficacy in various disease models. However, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has limitations as well. It has low solubility in water, which can make it difficult to use in certain assays. Additionally, it has not been extensively studied in vivo, and its pharmacokinetic properties are not well understood.
Future Directions
There are several future directions for the study of N-(2-cyanophenyl)-2-(isopropylthio)benzamide. One area of research is the development of more potent and selective CK2 inhibitors. Additionally, the efficacy of N-(2-cyanophenyl)-2-(isopropylthio)benzamide in various disease models should be further investigated. The pharmacokinetic properties of N-(2-cyanophenyl)-2-(isopropylthio)benzamide should also be studied to determine its potential as a therapeutic agent. Finally, the mechanism of action of N-(2-cyanophenyl)-2-(isopropylthio)benzamide should be further elucidated to better understand its effects on cellular processes.
Scientific Research Applications
N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been studied for its potential as a therapeutic agent in various diseases such as cancer, neurodegenerative disorders, and inflammation. CK2, the target of N-(2-cyanophenyl)-2-(isopropylthio)benzamide, is overexpressed in many cancers and is involved in the regulation of cell growth and survival. Inhibition of CK2 by N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. N-(2-cyanophenyl)-2-(isopropylthio)benzamide has also been studied for its potential in the treatment of Alzheimer's disease, where it has been shown to reduce the accumulation of beta-amyloid plaques in the brain. Additionally, N-(2-cyanophenyl)-2-(isopropylthio)benzamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(2-cyanophenyl)-2-propan-2-ylsulfanylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c1-12(2)21-16-10-6-4-8-14(16)17(20)19-15-9-5-3-7-13(15)11-18/h3-10,12H,1-2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFSSMSBZFVXSMT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=CC=C1C(=O)NC2=CC=CC=C2C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.